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Compound of Interest

Ethyl 4-isopropylthiazole-2-
Compound Name:
carboxylate

Cat. No.: B131312

For Researchers, Scientists, and Drug Development Professionals
December 2025

This technical guide provides a comprehensive overview of the safety and handling
precautions for Ethyl 4-isopropylthiazole-2-carboxylate (CAS No. 156589-82-1). The
information presented is intended for use by professionals in research and drug development
who may be handling this compound. This document synthesizes available safety data for the
specified compound and structurally related thiazole derivatives to provide a thorough
understanding of its potential hazards and the necessary precautions for its safe use.

Chemical and Physical Properties

Ethyl 4-isopropylthiazole-2-carboxylate is a substituted thiazole derivative. The thiazole ring
is a common scaffold in medicinal chemistry, and its derivatives are known for a wide range of
biological activities.[1][2][3][4] While specific, experimentally determined physical and chemical
properties for this exact compound are limited, data for the closely related isomer, Ethyl 2-
isopropylthiazole-4-carboxylate, and other thiazole derivatives provide valuable insights.
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Property Value Source/Comment

Ethyl 4-isopropylthiazole-2-
Chemical Name y propy .

carboxylate
CAS Number 156589-82-1 [5]
Molecular Formula C9H13NO2S [6]
Molecular Weight 199.27 g/mol [6]
_ _ Inferred from similar
Physical Form Solid
compounds[7]
For the solid isomer, Ethyl 2-
Flash Point Not Applicable isopropylthiazole-4-
carboxylate[7]
For the solid isomer, Ethyl 2-
Storage Class Combustible Solids (Code 11) isopropylthiazole-4-

carboxylate[7]

Hazard Identification and Toxicological Profile

A comprehensive toxicological profile for Ethyl 4-isopropylthiazole-2-carboxylate is not
readily available. However, based on the known hazards of other thiazole derivatives, it is
prudent to handle this compound with care, assuming it may possess similar hazardous
properties.

General Hazards of Thiazole Derivatives:

» Skin and Eye Irritation: Many thiazole compounds are known to cause skin and serious eye
irritation.[8]

o Harmful if Swallowed or Inhaled: Acute toxicity is a potential concern, and inhalation of dust
or vapors should be avoided.[8][9]

Quantitative Toxicological Data (for related compounds):
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Specific LD50 and LC50 data for Ethyl 4-isopropylthiazole-2-carboxylate are not available.
The following table presents data for other chemical compounds to provide context for potential
toxicity, but it should be noted that these values may not be representative of the target

compound.

Compound LD50 (Oral, Rat) LD50 (Dermal, Rat)  Source
Ethyl 4-nitrobenzoate 2660 mg/kg Not Available [10]
Ethyl-4-bromophenyl-

300 - 2000 mg/kg >5000 mg/kg [11]
carbamate
Ethyl-4-chlorophenyl-

300 - 2000 mg/kg >5000 mg/kg [11]

carbamate

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment
should be worn when handling Ethyl 4-isopropylthiazole-2-carboxylate.
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PPE Category

Specification

Purpose

Eye and Face Protection

Safety goggles with side-
shields or a face shield
conforming to EU EN166 or
NIOSH (US) standards.

To protect eyes from splashes
and dust.[12]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves

must be inspected before use.

To prevent skin contact.[8][12]

Body Protection

Laboratory coat, long-sleeved,

and properly fastened.

To protect skin and clothing

from contamination.[8]

Respiratory Protection

To be used in a well-ventilated
area or a chemical fume hood.
If dust or aerosols are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be

used.

To prevent inhalation of
potentially harmful dust or

vapors.[12]

Foot Protection

Closed-toe shoes.

To protect feet from spills.

Experimental Protocols and Handling Procedures

Adherence to strict experimental protocols is essential for the safe handling of Ethyl 4-

isopropylthiazole-2-carboxylate.

General Handling

¢ Handle in a well-ventilated area, preferably in a chemical fume hood.[12]

Avoid contact with skin and eyes.[12]
Avoid the formation of dust and aerosols.[12]
Use non-sparking tools to prevent ignition.[12]

Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in the laboratory.

Storage

» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Spill and Leak Procedures

In the event of a spill, follow these procedures:
e Evacuate: Evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

e Contain: For solid spills, carefully sweep or scoop the material into a designated hazardous
waste container, avoiding dust generation. For liquid spills, use an inert absorbent material.

» Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials
as hazardous waste.

e Report: Report the spill to the appropriate environmental health and safety (EHS)
department.

Waste Disposal

» Dispose of Ethyl 4-isopropylthiazole-2-carboxylate and any contaminated materials as
hazardous waste.

» All waste must be handled in accordance with local, state, and federal regulations.[13]

» Contact a licensed professional waste disposal service for final disposal.[14]

First Aid Measures
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In case of exposure to Ethyl 4-isopropylthiazole-2-carboxylate, follow these first aid

measures:
Exposure Route First Aid Procedure
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[12]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists.[12]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[12]

Visualized Workflows and Relationships

The following diagrams illustrate key workflows and logical relationships for the safe handling
and disposal of Ethyl 4-isopropylthiazole-2-carboxylate.
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Safe Handling Workflow for Ethyl 4-isopropylthiazole-2-carboxylate

Preparation

Conduct Risk Assessment

:

Gather Appropriate PPE

:

Prepare Well-Ventilated Work Area

Hangling

Weigh Compound in Fume Hood

:

Prepare Solution (if applicable)

;

Conduct Experiment

Cleanup aid Disposal

Decontaminate Glassware and Surfaces

;

Segregate Waste

:

Store Waste in Labeled, Sealed Container

:

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: General workflow for the safe handling of Ethyl 4-isopropylthiazole-2-carboxylate.
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Spill Response Protocol

Evacuate Immediate Area Alert Nearby Personnel and Supervisor

i

Don Appropriate PPE

i

Contain the Spill with Absorbent Material

i

Collect Contaminated Material into a Hazardous Waste Container

i

Decontaminate the Spill Area

i

Dispose of Waste According to EHS Procedures

i

Report the Incident

Click to download full resolution via product page
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Caption: Step-by-step protocol for responding to a spill of Ethyl 4-isopropylthiazole-2-
carboxylate.

Personal Protective Equipment (PPE) Selection Logic

Handling Solid Compound
Risk of Splash?

Lab Coat Chemical-Resistant Gloves

Risk of Dust/Aerosol Generation?

Face Shield

Respirator Safety Goggles

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE when handling Ethyl 4-
isopropylthiazole-2-carboxylate.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet (SDS). All laboratory personnel should be trained in safe handling
procedures and should consult the most up-to-date safety information available from the
supplier and their institution's environmental health and safety department before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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